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Compound of Interest

Compound Name: WS5

Cat. No.: B8803407 Get Quote

Essential Safety and Handling Guide for WS5
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of WS5 (N-[(Ethoxycarbonyl)methyl)-p-menthane-3-

carboxamide). Adherence to these guidelines is critical for ensuring laboratory safety and

regulatory compliance.

Immediate Safety and Hazard Information
WS5 is a synthetic cooling agent, appearing as a white crystalline solid. While utilized in

various consumer products, in a laboratory setting it requires careful handling due to its

potential hazards. The primary, immediate hazard associated with WS5 is serious eye irritation.

Physical and Chemical Properties
A summary of key quantitative data for WS5 is presented in the table below for easy reference.
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Property Value

Chemical Name
N-[(Ethoxycarbonyl)methyl)-p-menthane-3-

carboxamide

CAS Number 68489-14-5

Molecular Formula C15H27NO3

Molecular Weight 269.38 g/mol

Appearance White crystalline solid

Odor Slight menthol odor[1]

Purity ≥99%[1]

Health Hazard Summary
Hazard Description

Eye Irritation Causes serious eye irritation.[2]

Aquatic Toxicity Toxic to aquatic life with long-lasting effects.[2]

Inhalation
Data on inhalation toxicity is limited, but caution

is advised.

Oral Toxicity

Studies on similar cooling agents suggest

potential for liver and kidney effects at high

doses.

Personal Protective Equipment (PPE)
The selection and proper use of PPE is the most critical step in mitigating the risks associated

with handling WS5. The following is a step-by-step guide to ensure appropriate protection.

Recommended PPE for Handling WS5
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PPE Component Specification Rationale

Eye Protection
Chemical splash goggles.[3][4]

[5]

To protect against the primary

hazard of serious eye irritation

from splashes or airborne

particles.[3][4][6]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene).[7]
To prevent skin contact.

Body Protection Laboratory coat.

To protect clothing and skin

from potential contamination.

[7]

Glove Selection and Use
Disposable nitrile gloves provide adequate protection for incidental contact.[8] However, for

prolonged handling or in the case of a spill, it is crucial to consult a glove manufacturer's

chemical resistance guide to ensure the chosen material offers sufficient protection.[9][10][11]

Always inspect gloves for any signs of degradation before use and replace them immediately if

they become contaminated.[12]

Operational and Disposal Plans
A clear and concise plan for the handling and disposal of WS5 is essential for maintaining a

safe laboratory environment.

Handling Procedures
Preparation: Before handling WS5, ensure that an eyewash station and safety shower are

readily accessible.

Weighing and Transfer: When weighing or transferring the solid material, do so in a well-

ventilated area or a chemical fume hood to minimize the potential for inhalation or dispersal

of dust.

Solution Preparation: When preparing solutions, add WS5 slowly to the solvent to avoid

splashing.
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Spill Response: In the event of a spill, wear appropriate PPE, absorb the spilled material with

an inert absorbent, and place it in a sealed container for disposal.

Disposal Plan
Unless explicitly stated as non-hazardous by a specific Safety Data Sheet (SDS) for the

product in use, WS5 and any materials contaminated with it should be treated as hazardous

waste.[7][13]

Waste Container: Use a designated, compatible, and clearly labeled hazardous waste

container.[7][13] The container should be kept closed except when adding waste.[13]

Labeling: The waste label should clearly identify the contents as "Hazardous Waste: WS5
(N-[(Ethoxycarbonyl)methyl)-p-menthane-3-carboxamide)".

Storage: Store the hazardous waste container in a designated satellite accumulation area

within the laboratory, away from incompatible materials.[7][13]

Pickup and Disposal: Arrange for the disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office, following all local and national

regulations.[13]

Logical Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when handling WS5.
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Start: Handling WS5

Assess Primary Hazard:
Serious Eye Irritation

Select Eye Protection:
Chemical Splash Goggles

Required

Assess Skin Contact Potential

Select Hand Protection:
Chemical-Resistant Gloves

(Nitrile or Neoprene)

Required

Select Body Protection:
Laboratory Coat

Proceed with Handling

Click to download full resolution via product page

Caption: PPE selection workflow for handling WS5. Caption: PPE selection workflow for

handling WS5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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